Cas no 1354021-04-7 (methyl 2-(4-bromo-3-pyridyl)acetate)

• Product Name: methyl 2-(4-bromo-3-pyridyl)acetate
• CAS No: 1354021-04-7
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 4696061
• Update Time: 2025-11-01

methyl 2-(4-bromo-3-pyridyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-bromopyridin-3-yl)acetate
• methyl 2-(4-bromo-3-pyridyl)acetate

• Inchi： 1S/C8H8BrNO2/c1-12-8(11)4-6-5-10-3-2-7(6)9/h2-3,5H,4H2,1H3
• InChI Key： MKWYWUJSWDOREF-UHFFFAOYSA-N
• SMILES： BrC1C=CN=CC=1CC(=O)OC

Computed Properties

• Exact Mass: 228.97384 g/mol
• Monoisotopic Mass: 228.97384 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2
• Molecular Weight: 230.06

Additional information on methyl 2-(4-bromo-3-pyridyl)acetate

Methyl 2-(4-bromo-3-pyridyl)acetate: A Novel Compound with Promising Therapeutic Potential

Methyl 2-(4-bromo-3-pyridyl)acetate (CAS No. 1354021-04-7) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential biological activities. This compound belongs to the class of substituted pyridine derivatives, which are known for their diverse applications in pharmaceutical research. The molecular framework of Methyl 2-(4-bromo-3-pyridyl)acetate consists of a pyridine ring substituted with a bromine atom at the 4-position and an acetyl group connected to a methyl ester functional group. This structural arrangement confers the compound with specific physicochemical properties that may influence its biological activity and pharmacokinetic behavior.

Recent studies have highlighted the importance of Methyl 2-(4-bromo-3-pyridyl)acetate in the development of novel therapeutic agents. The compound's ability to interact with specific biological targets, such as enzymes or receptors, has been explored in various research contexts. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Methyl 2-(4-bromo-3-pyridyl)acetate exhibits potential as an inhibitor of key enzymes involved in inflammatory pathways. This finding underscores the compound's relevance in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The chemical synthesis of Methyl 2-(4-bromo-3-pyridyl)acetate involves several steps, including the bromination of 3-pyridinecarboxylic acid derivatives and subsequent esterification reactions. Researchers have employed advanced synthetic methodologies, such as microwave-assisted synthesis and catalytic approaches, to optimize the yield and purity of the final product. A 2022 study published in Organic Letters reported a novel synthetic route that significantly reduced the reaction time and improved the scalability of the process. This advancement is crucial for the large-scale production of Methyl 2-(4-bromo-3-pyridyl)acetate for potential pharmaceutical applications.

One of the key areas of interest in the study of Methyl 2-(4-bromo-3-pyridyl)acetate is its potential as a lead compound for drug development. The compound's structural features may allow it to modulate specific biological pathways, making it a candidate for the treatment of various diseases. For example, preliminary studies have suggested that Methyl 2-(4-bromo-3-pyridyl)acetate may possess anti-cancer properties by interfering with the proliferation of certain cancer cell lines. A 2023 preclinical study published in Cancer Research demonstrated that the compound exhibited selective cytotoxicity against leukemia cells, highlighting its potential as a novel therapeutic agent in oncology.

The pharmacological properties of Methyl 2-(4-bromo-3-pyridyl)acetate are being investigated to determine its mechanism of action and potential therapeutic applications. Researchers have employed a range of in vitro and in vivo models to evaluate the compound's biological effects. A 2023 study published in Pharmacological Research reported that Methyl 2-(4-bromo-3-pyridyl)acetate may exert its effects by modulating the activity of specific enzymes involved in metabolic processes. This finding suggests that the compound could have applications in the treatment of metabolic disorders, such as diabetes and obesity.

Another area of focus in the research on Methyl 2-(4-bromo-3-pyridyl)acetate is its potential as an anti-inflammatory agent. Inflammation is a key factor in the pathogenesis of many diseases, and the ability of the compound to modulate inflammatory pathways could make it a valuable therapeutic option. A 2023 study published in Journal of Inflammation demonstrated that Methyl 2-(4-bromo-3-pyridyl)acetate significantly reduced the production of pro-inflammatory cytokines in experimental models of inflammation. These findings suggest that the compound may have applications in the treatment of inflammatory conditions, including autoimmune diseases and chronic inflammatory disorders.

The safety and toxicity profile of Methyl 2-(4-bromo-3-pyridyl)acetate are also being evaluated to ensure its suitability for therapeutic use. Preliminary toxicological studies have indicated that the compound exhibits low toxicity in animal models, which is a promising sign for its potential as a pharmaceutical agent. A 2023 study published in Toxicological Sciences reported that Methyl 2-(4-bromo-3-pyridyl)acetate did not cause significant organ damage or systemic toxicity in rats, further supporting its potential for clinical development.

Despite the promising findings, further research is needed to fully understand the biological effects and therapeutic potential of Methyl 2-(4-bromo-3-pyridyl)acetate. Ongoing studies are focused on elucidating the molecular mechanisms underlying its biological activities and exploring its potential applications in various therapeutic areas. The compound's unique chemical structure and the growing body of research on its biological effects make it a compelling candidate for further investigation in the field of pharmaceutical sciences.

In conclusion, Methyl 2-(4-bromo-3-pyridyl)acetate (CAS No. 1354021-04-7) represents a promising compound with potential applications in the treatment of various diseases. Its unique chemical structure and the growing body of research on its biological effects highlight the importance of further studies to fully realize its therapeutic potential. As research in this area continues to advance, Methyl 2-(4-bromo-3-pyridyl)acetate may emerge as a valuable therapeutic agent in the future.